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Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of methiocarb
and its primary metabolites in biological tissues. The methodologies outlined are intended to
offer a comprehensive guide for researchers involved in toxicology, environmental science, and
drug metabolism studies.

Introduction

Methiocarb (also known as Mesurol) is a carbamate pesticide widely used as an insecticide,
molluscicide, and bird repellent.[1] Due to its potential toxicity, monitoring its presence and the
biotransformation into its metabolites in biological systems is crucial for assessing exposure
and understanding its toxicological profile. The primary metabolic pathways of methiocarb in
mammals involve oxidation and hydrolysis.[2][3] The main metabolites of toxicological
significance are methiocarb sulfoxide and methiocarb sulfone.[4][5] This document details a
robust analytical workflow for the simultaneous quantification of methiocarb and its key
metabolites in various biological matrices.

Metabolic Pathway of Methiocarb

Methiocarb undergoes extensive metabolism in the liver, primarily through sulfoxidation to form
methiocarb sulfoxide, which can be further oxidized to methiocarb sulfone.[2][6] Another
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significant pathway is the hydrolysis of the carbamate ester linkage, leading to the formation of
methiocarb phenol.[3][5] The interplay of these pathways is crucial for the detoxification and
elimination of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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